Cas no 936543-15-6 (4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate)

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate structure
936543-15-6 structure
Product Name:4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
CAS No:936543-15-6
MF:C8H4F6O4S
MW:310.170382499695
CID:6627788
PubChem ID:18424501
Update Time:2024-01-05

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Chemical and Physical Properties

Names and Identifiers

    • 936543-15-6
    • SCHEMBL6937967
    • GJGDDTFFEWXSBH-UHFFFAOYSA-N
    • 4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
    • 4-(TRIFLUOROMETHOXY)PHENYL TRIFLUOROMETHANESULFONATE
    • Methanesulfonic acid, 1,1,1-trifluoro-, 4-(trifluoromethoxy)phenyl ester
    • Inchi: 1S/C8H4F6O4S/c9-7(10,11)17-5-1-3-6(4-2-5)18-19(15,16)8(12,13)14/h1-4H
    • InChI Key: GJGDDTFFEWXSBH-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 309.97344875g/mol
  • Monoisotopic Mass: 309.97344875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.621±0.06 g/cm3(Predicted)
  • Boiling Point: 248.1±40.0 °C(Predicted)

4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Customs Data

  • HS CODE:2905190098
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